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Introduction
Endrin aldehyde is a primary degradation product and a significant impurity of the

organochlorine pesticide endrin.[1][2][3][4] Although the use of endrin has been banned or

severely restricted in many countries due to its high toxicity and persistence in the environment,

understanding the ecotoxicological profile of its metabolites, such as endrin aldehyde, remains

crucial for assessing the long-term environmental risks associated with historical

contamination.[1][2][3][4] Endrin aldehyde is persistent in the environment, particularly in soil

and sediments, and exhibits a moderate to high potential for bioaccumulation in aquatic

organisms.[1] This document provides an overview of the application of endrin aldehyde in

ecotoxicology studies, including its known toxicological effects, proposed experimental

protocols, and the underlying mechanisms of toxicity.

Physicochemical Properties
A summary of the key physicochemical properties of endrin aldehyde is presented below.
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Property Value Reference

Molecular Formula C₁₂H₈Cl₆O [5]

Molecular Weight 380.9 g/mol [5][6]

Water Solubility 50 mg/L [6]

Log Kow (octanol-water

partition coefficient)
3.1 to 5.6 [1][6]

Vapor Pressure 2.0 x 10⁻⁷ mmHg at 25°C [6]

Mechanism of Toxicity
The primary mechanism of toxicity for endrin, and presumably endrin aldehyde, is

neurotoxicity mediated through the antagonism of the gamma-aminobutyric acid (GABA)

receptor system.[7] GABA is the principal inhibitory neurotransmitter in the central nervous

system of vertebrates and invertebrates. Endrin non-competitively binds to the GABAₐ

receptor-chloride channel complex, inhibiting the influx of chloride ions into the neuron.[7] This

blockage of the inhibitory signal leads to hyperexcitability of the central nervous system,

resulting in symptoms such as tremors, convulsions, and ultimately, mortality.[2]

Signaling Pathway of GABA Receptor Antagonism by
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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